4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide
Description
“4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide” is a chemical compound. Its molecular formula is C24H29N3O5S .
Molecular Structure Analysis
The molecular structure of “4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide” includes a piperidine ring, a benzenesulfonamide group, and a methoxy group .Scientific Research Applications
Drug Design and Development
Piperidine derivatives are integral in the design and development of new pharmaceuticals. 4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide , due to its structural features, can be a key intermediate in synthesizing various pharmacologically active molecules. Its sulfonamide group is particularly noteworthy as sulfonamides are known for their antibacterial properties, making this compound a potential candidate for antibiotic drug development .
Synthesis of Heterocyclic Compounds
The piperidine moiety is a common feature in many heterocyclic compounds, which are a cornerstone of medicinal chemistry. This compound can undergo various intra- and intermolecular reactions to form substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones, which are all valuable in creating biologically active molecules .
Pharmacological Applications
Given the broad presence of piperidine derivatives in over twenty classes of pharmaceuticals, this compound’s applications in pharmacology are vast. It could be used to study the pharmacokinetics and pharmacodynamics of new drugs, especially those targeting the central nervous system, where piperidine structures are often found .
Material Science
While not traditionally associated with material science, organic compounds like 4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide can be used in the development of organic semiconductors, sensors, and other novel materials. Its molecular structure could contribute to the properties of these materials, such as conductivity or sensitivity to environmental changes.
Each of these fields presents a unique application of 4-methoxy-3-(1-piperidinylcarbonyl)benzenesulfonamide in scientific research, demonstrating the compound’s versatility and potential for contributing to various areas of study. The information provided is based on the current scientific literature and the known properties of piperidine derivatives .
properties
IUPAC Name |
4-methoxy-3-(piperidine-1-carbonyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O4S/c1-19-12-6-5-10(20(14,17)18)9-11(12)13(16)15-7-3-2-4-8-15/h5-6,9H,2-4,7-8H2,1H3,(H2,14,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAUWPXBXFYIFGY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N)C(=O)N2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-3-(piperidin-1-ylcarbonyl)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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